Cas no 1182441-50-4 (3-(4-Methylbenzoyl)quinoline)

• Product Name: 3-(4-Methylbenzoyl)quinoline
• CAS No: 1182441-50-4
• MF: C₁₇H₁₃NO
• MW: 247.291224241257
• MDL: MFCD12877733
• CID: 4787493
• Update Time: 2026-02-27

3-(4-Methylbenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methylbenzoyl)quinoline
• Quinolin-3-yl(p-tolyl)methanone

• MDL： MFCD12877733
• Inchi： 1S/C17H13NO/c1-12-6-8-13(9-7-12)17(19)15-10-14-4-2-3-5-16(14)18-11-15/h2-11H,1H3
• InChI Key： KIBYDRIXYKHJSI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C1=CN=C2C=CC=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 3.8
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 3-(4-Methylbenzoyl)quinoline

3-(4-Methylbenzoyl)quinoline: A Comprehensive Overview

The compound with CAS No. 1182441-50-4, known as 3-(4-Methylbenzoyl)quinoline, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, applications, and recent research advancements.

3-(4-Methylbenzoyl)quinoline is an aromatic heterocyclic compound that combines the quinoline skeleton with a substituted benzoyl group. The quinoline moiety, a bicyclic structure consisting of a benzene ring fused to a pyridine ring, is known for its versatility in chemical reactions and biological activities. The substitution of the benzoyl group at the 3-position of the quinoline ring introduces additional functional groups, enhancing the compound's reactivity and potential for further modification.

The synthesis of 3-(4-Methylbenzoyl)quinoline typically involves a multi-step process that includes nucleophilic substitution, condensation reactions, or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield rates. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

One of the most promising applications of 3-(4-Methylbenzoyl)quinoline lies in its use as a precursor for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its electronic properties make it suitable for applications in optoelectronics, where precise control over molecular structures is crucial for device performance. Additionally, this compound has shown potential in pharmaceutical research as a scaffold for drug development targeting various diseases.

Recent studies have highlighted the role of 3-(4-Methylbenzoyl)quinoline in biochemistry and pharmacology. For instance, researchers have investigated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The compound's structural flexibility allows it to interact with target proteins in ways that could lead to novel therapeutic agents.

In conclusion, 3-(4-Methylbenzoyl)quinoline is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and adaptability make it an invaluable tool for scientists and engineers working on cutting-edge technologies. As research continues to uncover new possibilities for this compound, its impact on various industries is expected to grow significantly.